Cas no 160883-09-0 (Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)-)
160883-09-0 structure
Product Name:Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)-
CAS No:160883-09-0
MF:C8H11F3O
MW:180.167553186417
CID:109617
PubChem ID:10103753
Update Time:2025-04-18
Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)-
- Bicyclo[2.2.1]heptan-7-ol, 7-(trifluoromethyl)- (9CI)
- 160883-09-0
- 7-(trifluoromethyl)bicyclo[2.2.1]heptan-7-ol
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- Inchi: 1S/C8H11F3O/c9-8(10,11)7(12)5-1-2-6(7)4-3-5/h5-6,12H,1-4H2
- InChI Key: XPIYLGSDWRHYFY-UHFFFAOYSA-N
- SMILES: FC(C1(C2CCC1CC2)O)(F)F
Computed Properties
- Exact Mass: 180.07623
- Monoisotopic Mass: 180.07619946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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